Cas no 1017034-34-2 (2-[(3-METHOXYPHENYL)SULFONYL]ETHANAMINE)

2-[(3-METHOXYPHENYL)SULFONYL]ETHANAMINE structure
1017034-34-2 structure
Product Name:2-[(3-METHOXYPHENYL)SULFONYL]ETHANAMINE
CAS No:1017034-34-2
MF:C9H13NO3S
MW:215.269421339035
CID:2431854
Update Time:2023-11-19

2-[(3-METHOXYPHENYL)SULFONYL]ETHANAMINE Chemical and Physical Properties

Names and Identifiers

    • ETHANAMINE,2-[(3-METHOXYPHENYL)SULFONYL]-
    • 2-(3-methoxyphenyl)sulfonylethanamine
    • CID 24706675
    • 2-[(3-methoxyphenyl)sulfonyl]ethanamine
    • 2-[(3-METHOXYPHENYL)SULFONYL]ETHANAMINE
    • Inchi: 1S/C9H13NO3S/c1-13-8-3-2-4-9(7-8)14(11,12)6-5-10/h2-4,7H,5-6,10H2,1H3
    • InChI Key: MJJVNSVUVAGORM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)OC)(CCN)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 258
  • XLogP3: -0.1
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Density: 1.227±0.06 g/cm3(Predicted)
  • Boiling Point: 412.9±45.0 °C(Predicted)
  • pka: 6.93±0.10(Predicted)
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